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Compound of Interest

Compound Name:
1-Methylcyclohexanecarboxylic

Acid-d10

Cat. No.: B15622785

Get Quote

Disclaimer: Specific safety and toxicological data for 1-Methylcyclohexanecarboxylic Acid-
d10 is limited. This guide is primarily based on the safety data available for its non-deuterated

analog, 1-Methylcyclohexanecarboxylic Acid (CAS No. 1123-25-7). While the chemical

properties are expected to be similar, the metabolic and toxicological profiles of the deuterated

compound may differ. This document is intended for use by researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
1-Methylcyclohexanecarboxylic Acid-d10 is a deuterated form of 1-

Methylcyclohexanecarboxylic Acid. The physical and chemical properties of the non-deuterated

analog are summarized below.
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Property Value References

Molecular Formula C8H4D10O2 [1]

Molecular Weight 152.26 g/mol [1]

Appearance Off-white powder/solid [2]

Melting Point 36 - 39 °C / 96.8 - 102.2 °F [2]

Boiling Point
131 - 133 °C / 267.8 - 271.4 °F

@ 0.5 mmHg
[2]

Flash Point 100 °C / 212 °F [2]

Solubility
Soluble in Ethyl Acetate,

Methanol
[1]

Storage Temperature Room Temperature or 4°C [1]

Hazard Identification and Classification
The hazard classification for the non-deuterated 1-Methylcyclohexanecarboxylic Acid is as

follows. Users should handle the deuterated compound with the same precautions.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Data derived from safety data sheets of the non-deuterated analog.[3][4]

GHS Pictograms:
alt text
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Signal Word:
Warning

Handling and Storage
Proper handling and storage procedures are crucial to ensure safety in a laboratory setting.

Aspect Recommendation References

Handling

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust or vapors. Wash hands

thoroughly after handling. Use

in a well-ventilated area or

under a fume hood.

[2][3]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store at room

temperature.

[2][3]

Incompatible Materials Strong oxidizing agents. [2][3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.
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Control Parameter Specification References

Engineering Controls

Use mechanical exhaust or a

laboratory fume hood to

minimize exposure. Ensure

adequate ventilation.

[3]

Eye/Face Protection

Wear chemical safety goggles

or glasses with side-shields

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.

[2][3]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[2][3]

Respiratory Protection

Under normal use conditions

with adequate ventilation,

respiratory protection is not

typically required. If dust

formation is likely, use a

NIOSH/MSHA-approved

respirator. A particle filter is

recommended.

[2][3]

First-Aid Measures
In case of exposure, follow these first-aid procedures.
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Exposure Route First-Aid Procedure References

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2][3]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing and shoes. Get

medical attention if irritation

develops or persists.

[2][3]

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

drink plenty of water. Seek

immediate medical assistance.

[2][3]

Fire-Fighting Measures
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Aspect Information References

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO2), dry chemical, or

alcohol-resistant foam.

[2]

Specific Hazards

Thermal decomposition can

lead to the release of irritating

gases and vapors, including

carbon monoxide (CO) and

carbon dioxide (CO2).

[2]

Protective Equipment

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

[2]

Accidental Release Measures
Step Action References

Personal Precautions

Ensure adequate ventilation.

Use personal protective

equipment as required. Avoid

dust formation.

[2][3]

Environmental Precautions
Do not let the product enter

drains.
[3]

Containment and Cleanup

Sweep up and shovel into

suitable containers for

disposal. Avoid creating dust.

[2][3]

Toxicological Information
Detailed toxicological studies on 1-Methylcyclohexanecarboxylic Acid-d10 are not available.

The information below is for the non-deuterated analog.
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Toxicity Metric Value Species Route Reference

LD50 860 mg/kg Mouse Intraperitoneal [5]

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH.[3]

Mutagenic Effects: No data available.[3]

Experimental Protocols
Detailed experimental protocols for the safety and toxicological studies of 1-
Methylcyclohexanecarboxylic Acid-d10 or its non-deuterated analog are not available in the

public domain search results.

Visualizations
The following diagrams illustrate key safety-related workflows.
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Hazard Identification

Preventative Measures

Emergency Response

H302: Harmful if swallowed

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Use in Well-Ventilated Area
(Fume Hood)

Avoid Dust Generation
Wash Hands After Use

Exposure Occurs Administer First Aid
(See Section 5) Seek Medical Attention

Spill Occurs Follow Spill Cleanup Protocol
(See Section 7)

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow.
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Potential Routes of Exposure

Required Personal Protective Equipment

Handling 1-Methylcyclohexane-
carboxylic Acid-d10

Skin Contact Eye Contact Inhalation of Dust

Protective Gloves Safety Goggles/Glasses Respirator (if dust)

Click to download full resolution via product page

Caption: PPE Selection Logic based on Exposure Routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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